Cas no 2228943-67-5 (5-(5-chlorofuran-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(5-chlorofuran-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2228943-67-5
• MF: C₉H₇ClN₂O₃
• MW: 226.61648106575
• CID: 5927443
• PubChem ID: 165659262
• Update Time: 2025-06-12

5-(5-chlorofuran-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-chlorofuran-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-1978557
• 2228943-67-5

• Inchi： 1S/C9H7ClN2O3/c1-12-8(5(4-11-12)9(13)14)6-2-3-7(10)15-6/h2-4H,1H3,(H,13,14)
• InChI Key： AHWVDKLCMAJCMY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C(C(=O)O)C=NN2C)O1

Computed Properties

• Exact Mass: 226.0145198g/mol
• Monoisotopic Mass: 226.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.3Ų

Additional information on 5-(5-chlorofuran-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid

5-(5-Chlorofuran-2-yl)-1-methyl-1H-pyrazole-4-carboxylic Acid: A Comprehensive Overview

5-(5-Chlorofuran-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2228943-67-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole carboxylic acids and is characterized by its unique structural features, including a chlorofuran and a methylated pyrazole moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 5-(5-chlorofuran-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid is defined by its molecular formula, C₁₁H₉ClN₂O₃. The presence of the chlorofuran ring and the methylated pyrazole ring imparts specific electronic and steric properties that influence its reactivity and biological activity. The carboxylic acid functional group further enhances its solubility and reactivity, making it an attractive scaffold for chemical modifications.

In recent years, pyrazole carboxylic acids have been extensively studied for their potential therapeutic applications. One of the key areas of interest is their role as inhibitors of various enzymes and receptors. For instance, 5-(5-chlorofuran-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid has shown promising activity as an inhibitor of protease enzymes, which are crucial in many biological processes, including viral replication and cancer progression. This makes it a potential lead compound for the development of antiviral and anticancer drugs.

Another significant aspect of 5-(5-chlorofuran-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid is its anti-inflammatory properties. Inflammation is a complex biological response that plays a central role in many diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation and associated symptoms.

The pharmacokinetic properties of 5-(5-chlorofuran-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid have also been investigated to assess its suitability as a drug candidate. Preliminary studies indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it a promising candidate for further preclinical and clinical evaluation.

In the context of drug discovery, 5-(5-chlorofuran-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid serves as an excellent starting point for structure-based drug design. Researchers can leverage its unique structural features to develop more potent and selective analogs with enhanced therapeutic efficacy. Computational methods, such as molecular docking and molecular dynamics simulations, are often employed to predict the binding modes of these compounds with their target proteins, guiding the rational design of optimized derivatives.

The synthesis of 5-(5-chlorofuran-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid has been well-documented in the literature. Various synthetic routes have been reported, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the condensation of 3-acetylchromanone with hydrazine hydrate to form the pyrazole ring, followed by functional group modifications to introduce the chlorofuran moiety and the carboxylic acid group. These synthetic methods provide chemists with a robust toolkit to explore structural variations and optimize the compound's properties.

Beyond its therapeutic potential, 5-(5-chlorofuran-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid has also found applications in agrochemicals. Its ability to inhibit specific enzymes involved in plant metabolism makes it a viable candidate for developing herbicides or fungicides with improved selectivity and reduced environmental impact. Ongoing research in this area aims to identify new derivatives with enhanced activity against specific plant pathogens while minimizing toxicity to non-target organisms.

In conclusion, 5-(5-chlorofuran-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2228943-67-5) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features, coupled with its promising biological activities, make it an exciting subject for further research and development. As new studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing innovative therapeutic solutions.